Cas no 1805077-36-4 (Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate
• CAS No: 1805077-36-4
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4867170
• Update Time: 2025-10-24

Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)2-4-7(10)5(13)3-14-8(4)9(11)12/h3,9H,2H2,1H3
• InChI Key： BHPAVKUZGUNRBD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1Cl)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate

Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1805077-36-4): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate, identified by its CAS number 1805077-36-4, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with distinct substituents, has garnered significant attention due to its utility in the synthesis of bioactive molecules. The presence of both chloro and iodine substituents, alongside a difluoromethyl group, makes it a versatile scaffold for further functionalization, enabling the development of novel therapeutic agents.

The< strong>pyridine ring is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. In the case of Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate, the strategic placement of the< strong>chloro and< strong>iodine atoms provides excellent handles for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, are widely employed in the synthesis of heterocyclic compounds that exhibit pharmacological activity.

The< strong>difluoromethyl group is another key feature of this compound, imparting unique electronic and steric properties that can influence the binding affinity and metabolic stability of drug candidates. Recent studies have highlighted the importance of< strong>difluoromethylation in drug discovery, demonstrating its ability to enhance binding interactions and improve pharmacokinetic profiles. Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate serves as an ideal precursor for accessing derivatives bearing this moiety, facilitating the design of next-generation therapeutics.

In recent years, there has been a surge in research focused on developing inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various disease pathways. The< strong>pyridine-based scaffold found in Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate is particularly well-suited for designing PPI modulators. By leveraging the compound's reactive sites, chemists can generate libraries of derivatives with tailored properties for disrupting aberrant protein interactions associated with diseases such as cancer and inflammatory disorders.

The< strong>iodopyridine moiety is particularly noteworthy for its utility in transition-metal-catalyzed reactions. Iodine is an excellent leaving group in palladium-catalyzed cross-coupling reactions, allowing for the efficient construction of biaryl structures. These biaryl compounds are prevalent in many approved drugs due to their favorable pharmacokinetic properties. Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate thus provides a straightforward route to accessing structurally diverse biaryl derivatives, which can be further optimized for therapeutic efficacy.

The< strong>chloro-substituted pyridine component also offers opportunities for further functionalization through nucleophilic aromatic substitution (SNAr) reactions. This reaction allows for the introduction of various nucleophiles at the< strong>4-position, enabling the synthesis of pyridines with diverse substituent patterns. Such structural diversity is crucial for identifying compounds with optimal pharmacological profiles. By employing this strategy, researchers can rapidly explore chemical space and identify lead candidates for further development.

Advances in computational chemistry have further enhanced the utility of Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate. Molecular modeling studies have shown that derivatives derived from this compound can effectively interact with target proteins through multiple binding modes. This flexibility is essential for designing drugs that can bind tightly to their targets while minimizing off-target effects. The< strong>difluoromethyl group, in particular, has been shown to improve binding affinity by modulating electronic interactions within the binding pocket.

The synthesis of Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate itself is a testament to the progress in synthetic organic chemistry. Modern synthetic routes allow for the efficient preparation of this compound with high purity and yield, making it readily available for use in drug discovery programs. The availability of such building blocks has democratized access to complex molecular architectures, enabling smaller research groups to contribute to the development of novel therapeutics.

In conclusion, Methyl 4-chloro-2-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1805077-36-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for constructing bioactive molecules through various synthetic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and development of innovative treatments.